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Compound of Interest

Compound Name: Ytterbium dichloride

Cat. No.: B080028 Get Quote

For Immediate Release

This technical guide offers an in-depth analysis of the molecular geometry of ytterbium
dichloride (YbCl₂), a compound of interest in various chemical research and development

areas. This document collates available crystallographic and structural data to provide a

comprehensive resource for researchers, scientists, and professionals in drug development.

Executive Summary
Ytterbium dichloride is a green crystalline solid that has been a subject of structural

investigation to understand its coordination chemistry and solid-state arrangement. This guide

elucidates the experimentally determined crystal structure and coordination geometry of

anhydrous ytterbium dichloride. It also highlights the distinction between the experimentally

verified structure and computationally predicted models. While extensive data exists for the

solid-state form, information regarding the gas-phase molecular geometry of YbCl₂ is notably

scarce in current literature.

Solid-State Molecular Geometry
The definitive structure of anhydrous ytterbium dichloride in the solid state has been

determined through single-crystal X-ray diffraction.[1][2] Unlike the gas phase, where

molecules are isolated, the solid-state structure is an extended lattice where each ytterbium ion

is surrounded by multiple chloride ions.
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Crystal Structure
Anhydrous ytterbium dichloride crystallizes in the orthorhombic crystal system, belonging to

the space group Pbca.[1][2] This structure is isostructural with strontium iodide (SrI₂).[1][2] The

lattice parameters define the dimensions of the unit cell, which is the fundamental repeating

unit of the crystal.

It is important to note that some computational databases, such as the Materials Project,

predict a different, tetragonally-structured rutile-type phase for YbCl₂.[3] However, the

experimentally determined orthorhombic structure is the accepted standard in the scientific

literature.

Coordination Environment
In its experimentally determined crystalline form, the ytterbium(II) ion is seven-coordinate.[4]

The coordination geometry is best described as a capped octahedron.[4] This arrangement

involves the central ytterbium ion bonded to seven chloride ions, forming a complex and stable

three-dimensional network.

Quantitative Structural Data
The following table summarizes the key crystallographic data for anhydrous ytterbium
dichloride based on experimental findings. Due to the difficulty in accessing the primary

publication's full dataset, specific bond lengths and angles are not available. For comparative

purposes, theoretical data from the Materials Project is also presented, which corresponds to a

different, computationally predicted crystal phase.
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Parameter
Experimental Data
(Orthorhombic, Pbca)

Theoretical Data
(Tetragonal, P4₂/mnm)

Crystal System Orthorhombic[1][2] Tetragonal[3]

Space Group Pbca[1][2] P4₂/mnm[3]

Lattice Constant (a) 13.18 Å[1][2] 5.48 Å

Lattice Constant (b) 6.96 Å[1][2] 5.48 Å

Lattice Constant (c) 6.70 Å[1][2] 5.48 Å

Coordination Number 7[4] 6[3]

Coordination Geometry Capped Octahedral[4] Octahedral[3]

Yb-Cl Bond Length
Not available in searched

literature
2.74 Å[3]

Experimental Protocols
Synthesis of Anhydrous Ytterbium Dichloride
The preparation of anhydrous ytterbium(II) chloride was first reported in 1929. The established

method involves the reduction of ytterbium(III) chloride (YbCl₃) using hydrogen gas (H₂).[5]

Reaction: 2 YbCl₃ (s) + H₂ (g) → 2 YbCl₂ (s) + 2 HCl (g)

Procedure:

Anhydrous ytterbium(III) chloride is placed in a suitable reaction vessel, typically a quartz

tube, within a tube furnace.

A stream of dry hydrogen gas is passed over the YbCl₃.

The furnace is heated to an elevated temperature to facilitate the reduction.

The reaction proceeds with the evolution of hydrogen chloride gas, leaving behind solid

ytterbium(II) chloride.
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The product is then cooled under an inert atmosphere to prevent re-oxidation.

Single-Crystal X-ray Diffraction
The determination of the crystal structure of YbCl₂ was carried out using single-crystal X-ray

diffraction.[1][2] While the specific experimental details from the original study are not fully

available, a general protocol for such an analysis is as follows:

Crystal Selection: A suitable single crystal of YbCl₂ is isolated and mounted on a goniometer

head.

Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic X-ray

beam is directed at the crystal, and the diffraction pattern is recorded as the crystal is

rotated. Data is typically collected at a low temperature to minimize thermal vibrations.

Structure Solution: The collected diffraction data is processed to determine the unit cell

dimensions and space group. The positions of the atoms within the unit cell are determined

using direct methods or Patterson methods.

Structure Refinement: The initial structural model is refined using least-squares methods to

achieve the best possible fit between the observed and calculated diffraction intensities. This

process yields precise atomic coordinates, from which bond lengths and angles can be

calculated.

Visualization of the Coordination Geometry
The following diagram illustrates the 7-coordinate, capped octahedral geometry around the

central ytterbium ion in the solid state. This visualization is based on the experimentally

determined structural type.
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Caption: Capped octahedral coordination of YbCl₂.

Conclusion
The molecular geometry of ytterbium dichloride in the solid state is well-defined by

experimental studies as a seven-coordinate, capped octahedral arrangement within an

orthorhombic crystal lattice. This guide provides the essential structural and methodological

information for scientists working with this compound. Further research, particularly using gas-

phase electron diffraction or advanced computational modeling, is required to elucidate the

molecular geometry of the isolated YbCl₂ molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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